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Compound of Interest

Compound Name: Anisole-13C6

CAS No.: 152571-52-3

Cat. No.: B564329 Get Quote

This guide provides an in-depth exploration of Anisole-13C6, a stable isotope-labeled analog

of anisole, tailored for researchers, scientists, and drug development professionals. We will

delve into its fundamental properties, synthesis, and critical applications in metabolic research

and quantitative bioanalysis, offering both theoretical grounding and practical, field-proven

insights.

Introduction: The Significance of Stable Isotope
Labeling in Modern Research
Stable isotope-labeled compounds are indispensable tools in the modern scientific landscape,

offering unparalleled precision in tracing metabolic fates and quantifying analytes within

complex biological matrices.[1] Anisole-13C6, in which the six carbon atoms of the benzene

ring are replaced with the heavy isotope ¹³C, exemplifies the utility of such molecules. This

isotopic enrichment renders the molecule chemically identical to its unlabeled counterpart but

physically distinguishable by its increased mass. This mass difference is the cornerstone of its

application in sophisticated analytical techniques like mass spectrometry and nuclear magnetic

resonance (NMR) spectroscopy.[1][2]

The primary value of Anisole-13C6 lies in its ability to serve as a tracer for the metabolic

pathways of anisole and as a superior internal standard for the accurate quantification of

anisole and its metabolites in complex biological samples.[2][3][4] This guide will elucidate the
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principles and methodologies that leverage the unique properties of Anisole-13C6 in these

applications.

Physicochemical Properties and Synthesis of
Anisole-13C6
A thorough understanding of the physicochemical properties of Anisole-13C6 is paramount for

its effective use in experimental design. These properties are largely identical to those of

unlabeled anisole, with the key difference being its molecular weight.

Property Value Reference

Chemical Name Anisole-(phenyl-¹³C₆) [5]

Synonyms
Methoxy(benzene-¹³C₆),

Phenyl-¹³C₆ methyl ether
[6]

CAS Number 152571-52-3 [5][6]

Molecular Formula ¹³C₆H₅OCH₃ [5][7]

Molecular Weight 114.09 g/mol [5][6][7]

Appearance
Colorless to pale yellow

liquid/oil
[6][8]

Boiling Point ~154 °C [5]

Melting Point ~ -37 °C [5]

Density ~1.049 g/mL at 25 °C [5]

Solubility
Insoluble in water; soluble in

organic solvents
[8]

Isotopic Purity Typically ≥99 atom % ¹³C [5]

Synthesis: The synthesis of Anisole-13C6 typically involves the methylation of phenol-¹³C₆. A

common laboratory and industrial method is the reaction of sodium phenate-¹³C₆ with a

methylating agent such as dimethyl sulfate.[7][9][10]
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Caption: Synthesis of Anisole-13C6 via methylation of Phenol-¹³C₆.

Elucidating Metabolic Pathways of Anisole
Anisole itself is metabolized in biological systems, primarily through oxidation reactions

catalyzed by cytochrome P450 (CYP) enzymes in the liver.[4][11] The main metabolic

pathways include:

O-demethylation: Removal of the methyl group to form phenol.

Aromatic hydroxylation: Addition of a hydroxyl group to the aromatic ring, primarily at the

ortho and para positions, to form methoxyphenols.[11]

Anisole-13C6 serves as an invaluable tool for tracing these metabolic transformations. When

introduced into an in vitro or in vivo system, the ¹³C-labeled benzene ring remains intact

throughout these primary metabolic reactions. This allows for the unambiguous identification

and quantification of its metabolites using mass spectrometry, as they will all carry the +6 Da

mass shift compared to their unlabeled counterparts.[6][12]

Experimental Workflow: In Vitro Metabolism of Anisole-
13C6 in Human Liver Microsomes
This protocol outlines a typical workflow for investigating the metabolism of Anisole-13C6
using human liver microsomes (HLMs), a subcellular fraction rich in drug-metabolizing
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enzymes.[13]
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Caption: Workflow for in vitro metabolism studies of Anisole-13C6.
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Step-by-Step Methodology:

Preparation of Incubation Mixture:

In a microcentrifuge tube, combine human liver microsomes (final concentration ~0.5

mg/mL), phosphate buffer (pH 7.4), and Anisole-13C6 (final concentration ~1-10 µM,

added from a concentrated stock in a compatible organic solvent like methanol or

acetonitrile).

Pre-incubate the mixture at 37°C for 5 minutes to allow for temperature equilibration.

Initiation of Metabolic Reaction:

Initiate the reaction by adding a pre-warmed NADPH-generating system (containing

NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase). The final

volume should be adjusted with buffer.

The rationale for using an NADPH-generating system is to continuously supply the

necessary cofactor (NADPH) for CYP450 enzyme activity.

Incubation and Sampling:

Incubate the reaction mixture in a shaking water bath at 37°C.

At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the

reaction mixture.

Reaction Quenching and Sample Preparation:

Immediately quench the reaction by adding the aliquot to a tube containing a cold organic

solvent (e.g., acetonitrile) with a known concentration of an internal standard (if a different

one is used for process control). This step serves to precipitate proteins and halt

enzymatic activity.

Vortex the samples and centrifuge at a high speed to pellet the precipitated proteins.

LC-MS/MS Analysis:
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Transfer the supernatant to an autosampler vial for analysis by liquid chromatography-

tandem mass spectrometry (LC-MS/MS).

The LC method should be developed to chromatographically separate Anisole-13C6 from

its potential metabolites.

The mass spectrometer will be set to monitor for the expected mass-to-charge ratios (m/z)

of the parent compound and its ¹³C-labeled metabolites.

By analyzing the resulting data, researchers can identify the metabolites formed and determine

the rate of metabolism of Anisole-13C6.

Anisole-13C6 as an Internal Standard for
Quantitative Bioanalysis
One of the most powerful applications of Anisole-13C6 is its use as an internal standard in

isotope dilution mass spectrometry (IDMS).[2][14][15] This is considered the gold standard for

quantitative bioanalysis due to its ability to correct for variations in sample preparation, matrix

effects, and instrument response.[4][16][17]

The Principle of Isotope Dilution Mass Spectrometry:

A known amount of the stable isotope-labeled internal standard (Anisole-13C6) is added to the

unknown sample containing the analyte of interest (unlabeled anisole). The labeled and

unlabeled compounds are chemically identical and thus behave similarly during sample

extraction, chromatography, and ionization in the mass spectrometer.[3] Any loss of analyte

during sample processing will be accompanied by a proportional loss of the internal standard.

The ratio of the mass spectrometer response of the analyte to the internal standard is then

used to calculate the concentration of the analyte in the original sample.

Experimental Protocol: Quantification of Anisole in
Plasma using Anisole-13C6 and LC-MS/MS
This protocol details the use of Anisole-13C6 as an internal standard for the quantification of

anisole in a biological matrix such as plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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